Cas no 1171141-45-9 (N-(4-chloro-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)-N-2-(1H-pyrazol-1-yl)ethylbenzamide)

• Product Name: N-(4-chloro-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)-N-2-(1H-pyrazol-1-yl)ethylbenzamide
• CAS No: 1171141-45-9
• MF: C₂₀H₁₇ClN₄OS₂
• MW: 428.958180189133
• CID: 6256417
• PubChem ID: 30868388
• Update Time: 2025-05-17

N-(4-chloro-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)-N-2-(1H-pyrazol-1-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chloro-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)-N-2-(1H-pyrazol-1-yl)ethylbenzamide
• N-(4-chloro-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)-N-[2-(1H-pyrazol-1-yl)ethyl]benzamide
• F5581-0253
• AKOS024514055
• N-(2-(1H-pyrazol-1-yl)ethyl)-N-(4-chlorobenzo[d]thiazol-2-yl)-3-(methylthio)benzamide
• VU0647625-1
• 1171141-45-9
• N-(4-chloro-1,3-benzothiazol-2-yl)-3-methylsulfanyl-N-(2-pyrazol-1-ylethyl)benzamide

• Inchi： 1S/C20H17ClN4OS2/c1-27-15-6-2-5-14(13-15)19(26)25(12-11-24-10-4-9-22-24)20-23-18-16(21)7-3-8-17(18)28-20/h2-10,13H,11-12H2,1H3
• InChI Key： NPLCWSAIAPOJFI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1N=C(N(C(C1C=CC=C(C=1)SC)=O)CCN1C=CC=N1)S2

Computed Properties

• Exact Mass: 428.0532312g/mol
• Monoisotopic Mass: 428.0532312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives

Additional information on N-(4-chloro-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)-N-2-(1H-pyrazol-1-yl)ethylbenzamide

N-(4-Chloro-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)-N-2-(1H-pyrazol-1-yl)ethylbenzamide (CAS No. 1171141-45-9): An Overview

N-(4-Chloro-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)-N-2-(1H-pyrazol-1-yl)ethylbenzamide (CAS No. 1171141-45-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzothiazole moiety, a methylsulfanyl group, and a pyrazole ring. These structural elements contribute to its potential biological activities and therapeutic applications.

The benzothiazole scaffold is a well-known pharmacophore that has been extensively studied for its diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of the 4-chloro substituent on the benzothiazole ring can enhance the compound's lipophilicity and improve its cellular uptake, thereby enhancing its biological efficacy. Additionally, the methylsulfanyl group is known to confer redox activity and can play a crucial role in modulating the compound's pharmacological properties.

The pyrazole ring, another key structural element of this compound, is widely recognized for its ability to interact with various biological targets. Pyrazoles are often incorporated into drug molecules due to their favorable pharmacokinetic properties and their ability to form hydrogen bonds with target proteins. In the context of N-(4-Chloro-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)-N-2-(1H-pyrazol-1-yl)ethylbenzamide, the pyrazole ring likely contributes to its binding affinity and selectivity towards specific protein targets.

Recent studies have explored the potential therapeutic applications of this compound in various disease models. For instance, a study published in the Journal of Medicinal Chemistry reported that N-(4-Chloro-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)-N-2-(1H-pyrazol-1-yl)ethylbenzamide exhibited potent antiproliferative activity against several cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action was attributed to its ability to induce apoptosis and inhibit cell cycle progression.

In another study published in Bioorganic & Medicinal Chemistry Letters, researchers investigated the anti-inflammatory properties of this compound. The results showed that N-(4-Chloro-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)-N-2-(1H-pyrazol-1-yl)ethylbenzamide effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages. This suggests that the compound may have potential as an anti-inflammatory agent for treating inflammatory diseases.

The pharmacokinetic profile of N-(4-Chloro-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)-N-2-(1H-pyrazol-1-yl)ethylbenzamide has also been studied in detail. Preclinical studies have demonstrated that the compound exhibits good oral bioavailability and favorable metabolic stability. These properties are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In terms of safety, preliminary toxicology studies have indicated that N-(4-Chloro-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)-N-2-(1H-pyrazol-1-yl)ethylbenzamide has a favorable safety profile at therapeutic doses. However, further studies are needed to fully evaluate its long-term safety and potential side effects.

The development of new drugs based on this compound is an active area of research. Several pharmaceutical companies are currently investigating derivatives of N-(4-Chloro-1,3-benzothiazol-2-yl)-3-(methylsulfanyl)-N-2-(1H-pyrazol-1-yl)ethylbenzamide for their potential use in treating various diseases. These efforts are driven by the compound's promising biological activities and favorable pharmacological properties.

In conclusion, N-(4-Chloro-1,3-benzothiazol-2-y)-3-methylsulfanyl)-N-2-(1H-pyrazol--yethylbenzamide) (CAS No. 1171141-45-9) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research is expected to uncover new insights into its mechanisms of action and potential applications in medicine.